Cas no 617696-78-3 (2-(4-fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide)

• Product Name: 2-(4-fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide
• CAS No: 617696-78-3
• MF: C₁₅H₁₅FN₂O₄S
• MW: 338.354006052017
• CID: 6030401
• PubChem ID: 2935101
• Update Time: 2025-07-19

2-(4-fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide
• Propanamide, N-[4-(aminosulfonyl)phenyl]-2-(4-fluorophenoxy)-
• ZINC00461070
• AKOS016067581
• SR-01000258932-1
• 617696-78-3
• Z19734646
• F1423-1184
• SR-01000258932
• ZINC00461071
• Oprea1_740562
• AKOS002196309

• Inchi： 1S/C15H15FN2O4S/c1-10(22-13-6-2-11(16)3-7-13)15(19)18-12-4-8-14(9-5-12)23(17,20)21/h2-10H,1H3,(H,18,19)(H2,17,20,21)
• InChI Key： BDULWDOZXXYGEZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)C(OC1=CC=C(F)C=C1)C

Computed Properties

• Exact Mass: 338.07365630g/mol
• Monoisotopic Mass: 338.07365630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• pka: 9.91±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(4-fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide

Introduction to 2-(4-Fluorophenoxy)-N-(4-Sulfamoylphenyl)propanamide (CAS No. 617696-78-3)

2-(4-Fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide, with the CAS number 617696-78-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenoxy group and a sulfamoyl substituent. These functional groups contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The molecular formula of 2-(4-fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide is C₁₅H₁₄FNO₄S, and its molecular weight is approximately 325.33 g/mol. The compound's structure can be represented as follows:

The presence of the fluorine atom in the phenoxy group enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes. The sulfamoyl group, on the other hand, confers polarity and can participate in hydrogen bonding interactions, which are crucial for receptor binding and biological activity.

In recent years, 2-(4-fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide has been studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(4-fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(4-fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide has also been investigated for its analgesic effects. A 2020 study published in the European Journal of Pharmacology demonstrated that this compound exhibited potent analgesic activity in animal models of pain, comparable to that of standard analgesics like ibuprofen. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a promising candidate for the development of new pain management therapies.

The pharmacokinetic properties of 2-(4-fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide have also been evaluated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for drug development. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for once-daily dosing regimens.

In terms of safety, preclinical studies have indicated that 2-(4-fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide is well-tolerated at therapeutic doses. Toxicity studies have not revealed any significant adverse effects at doses up to 500 mg/kg in rodents, suggesting a wide therapeutic window. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

The potential applications of 2-(4-fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide extend beyond inflammation and pain management. Recent research has explored its antitumor properties, particularly in the context of cancer treatment. A 2021 study published in Cancer Research found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways.

In conclusion, 2-(4-fluorophenoxy)-N-(4-sulfamoylphenyl)propanamide (CAS No. 617696-78-3) is a multifaceted compound with promising therapeutic potential. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for further research and development in various medical fields. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in modern medicinal chemistry.